Cas no 1369244-06-3 (4-(dimethyl-1,2-oxazol-4-yl)piperidine)

• Product Name: 4-(dimethyl-1,2-oxazol-4-yl)piperidine
• CAS No: 1369244-06-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5961126
• PubChem ID: 82408852
• Update Time: 2025-05-20

4-(dimethyl-1,2-oxazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(dimethyl-1,2-oxazol-4-yl)piperidine
• 1509664-33-8
• 4-(3,5-Dimethyl-isoxazol-4-yl)-piperidine
• 1369244-06-3
• EN300-1852490

• Inchi： 1S/C10H16N2O/c1-7-10(8(2)13-12-7)9-3-5-11-6-4-9/h9,11H,3-6H2,1-2H3
• InChI Key： KOXCMNMGWFXEIW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1CCNCC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.1Ų

Additional information on 4-(dimethyl-1,2-oxazol-4-yl)piperidine

4-(Dimethyl-1,2-Oxazol-4-yl)Piperidine: A Comprehensive Overview

The compound with CAS No. 1369244-06-3, commonly referred to as 4-(dimethyl-1,2-oxazol-4-yl)piperidine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of piperidine, a six-membered saturated heterocyclic amine, which is widely used in drug design and chemical synthesis. The dimethyl-1,2-oxazol substituent attached at the 4-position of the piperidine ring introduces additional functionality, making this compound a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of heterocyclic compounds like 4-(dimethyl-1,2-oxazol-4-yl)piperidine in the development of novel pharmaceutical agents. The oxazole ring is known for its stability and ability to participate in hydrogen bonding, which are critical properties for drug molecules. Additionally, the dimethyl substitution on the oxazole ring enhances lipophilicity, potentially improving bioavailability when used in drug candidates.

From a structural standpoint, 4-(dimethyl-1,2-oxazol-4-yl)piperidine exhibits a fascinating balance between rigidity and flexibility. The piperidine ring provides a rigid framework, while the oxazole substituent introduces flexibility through its conjugated system. This combination makes the molecule suitable for exploring various conformational states, which is essential for studying molecular interactions in biological systems.

One of the most exciting areas of research involving this compound is its potential as a neurotransmitter modulator. Preliminary studies suggest that it may interact with GABA receptors, a class of proteins critical for regulating neuronal excitability. This interaction could pave the way for its use in treating neurological disorders such as epilepsy and anxiety. Furthermore, its ability to act as a modulator of ion channels has been explored in recent experiments, indicating its versatility in pharmacological applications.

In terms of synthesis, 4-(dimethyl-1,2-oxazol-4-yl)piperidine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, making it easier to scale up production for industrial purposes. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For instance, studies have shown that it can act as an efficient electron acceptor in organic photovoltaic cells, enhancing their energy conversion efficiency. This dual functionality underscores the importance of exploring such compounds across multiple disciplines.

Another intriguing aspect of 4-(dimethyl-1,2-Oxazol-4-Yl)Piperidine is its role in catalysis. Recent research has demonstrated its ability to act as an organocatalyst in asymmetric synthesis reactions. Its chiral centers and functional groups make it an ideal candidate for inducing enantioselectivity in complex molecules. This property opens up new avenues for green chemistry and sustainable manufacturing processes.

In conclusion, CAS No. 1369244-06-3, or 4-(dimethyl-1,2-Oxazol-Yl)Piperidine, represents a versatile and multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future advancements in pharmacology, materials science, and catalysis.